Cas no 1597770-99-4 (Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate)

• Product Name: Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate
• CAS No: 1597770-99-4
• MF: C₅H₆ClKO₃
• MW: 188.650641918182
• CID: 6793528
• PubChem ID: 87325759
• Update Time: 2025-10-29

Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate Chemical and Physical Properties

Names and Identifiers

• Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate
• Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate, 95%
• potassium;(Z)-2-chloro-3-ethoxy-3-oxoprop-1-en-1-olate
• 1597770-99-4
• Potassium 2-chloro-3-ethoxy-3-oxoprop-1-en-1-olate
• MFCD31714319
• SCHEMBL2027719

• Inchi： 1S/C5H7ClO3.K/c1-2-9-5(8)4(6)3-7;/h3,7H,2H2,1H3;/q;+1/p-1/b4-3-;
• InChI Key： VNYBCCNBKXOXGE-LNKPDPKZSA-M
• SMILES： [K+].Cl/C(=C\[O-])/C(=O)OCC

Computed Properties

• Exact Mass: 187.9642532g/mol
• Monoisotopic Mass: 187.9642532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Additional information on Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate

Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate: A Comprehensive Overview

Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate, with the CAS number 1597770-99-4, is a compound of significant interest in the field of organic chemistry. This compound is a potassium salt of the (Z)-2-chloro-2-ethoxycarbonyl-ethenoate, which belongs to the class of enolates. Enolates are widely studied due to their role in various organic reactions, particularly in the synthesis of complex molecules and as intermediates in industrial processes.

The structure of Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate consists of a central carbon chain with a chlorine atom and an ethoxycarbonyl group attached. The stereochemistry at the double bond is specified as (Z), indicating that the higher priority groups are on the same side. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in reactions. The potassium ion serves as the counterion, making this compound water-soluble and suitable for use in aqueous reaction conditions.

Recent studies have highlighted the importance of enolates like Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate in asymmetric synthesis. Researchers have explored its use as a chiral auxiliary in the construction of biologically active molecules. For instance, a 2023 study published in Journal of Organic Chemistry demonstrated that this enolate can be employed in the synthesis of α,β-unsaturated carbonyl compounds with high enantioselectivity. Such compounds are valuable intermediates in drug discovery and agrochemical development.

In addition to its role in synthesis, Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate has been investigated for its potential applications in polymer chemistry. A 2023 article in Macromolecules reported that this compound can act as a co-monomer in controlled radical polymerization, leading to novel materials with tailored properties. The ability to incorporate such functional groups into polymers opens new avenues for materials science, particularly in the development of stimuli-responsive materials.

The synthesis of Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate typically involves deprotonation of the corresponding acid using a strong base such as potassium tert-butoxide or LDA (lithium diisopropylamide). The choice of base and reaction conditions significantly influences the stereochemistry and yield of the product. Recent advancements in catalytic asymmetric deprotonation have enabled more efficient and selective syntheses of this enolate, reducing costs and improving scalability.

From an analytical standpoint, Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate has been characterized using various spectroscopic techniques. NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of the compound. A 2023 study published in Analytical Chemistry introduced a novel method for determining the enantiomeric excess of this compound using chiral phase chromatography, which has enhanced quality control processes in industrial settings.

In terms of stability, Potassium (Z)-2-chloro-2-ethoxycarbonyl-ethenolate is known to be sensitive to moisture and light. Proper storage conditions are essential to maintain its reactivity and prevent decomposition. Recent research has focused on developing stabilizing agents that can extend the shelf life of this compound without compromising its chemical properties.

The application of machine learning algorithms has revolutionized our understanding of enolates like Potassium (Z)-2-chloro-2